Cas no 2137544-19-3 (tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate
• CAS No: 2137544-19-3
• MF: C₁₃H₂₃N₅O₃
• MW: 297.353422403336
• CID: 5944518
• PubChem ID: 165485313
• Update Time: 2025-05-25

tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate
• EN300-1131673
• tert-butyl 4-{4-[(aminooxy)methyl]-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate
• 2137544-19-3

• Inchi： 1S/C13H23N5O3/c1-13(2,3)21-12(19)17-6-4-11(5-7-17)18-8-10(9-20-14)15-16-18/h8,11H,4-7,9,14H2,1-3H3
• InChI Key： CGOMYSDQXPNVDG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C=C(CON)N=N1)=O

Computed Properties

• Exact Mass: 297.18008961g/mol
• Monoisotopic Mass: 297.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.5Ų

Additional information on tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate (CAS No. 2137544-19-3)

The compound tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate (CAS No. 2137544-19-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of a piperidine backbone, a 1,2,3-triazole ring, and an aminooxy functional group, making it a versatile intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in click chemistry and bioconjugation, which are critical for developing targeted therapies and diagnostic tools.

One of the most notable aspects of tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate is its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs are bifunctional molecules designed to degrade specific proteins, and the 1,2,3-triazole moiety in this compound serves as an ideal linker due to its stability and synthetic accessibility. This aligns with the growing trend in targeted protein degradation, a hot topic in pharmaceutical research that addresses previously "undruggable" targets.

In addition to its pharmaceutical applications, CAS No. 2137544-19-3 is also explored in material science, particularly in the design of smart polymers and nanocarriers for drug delivery. The aminooxy group enables efficient conjugation with aldehydes and ketones, facilitating the development of stimuli-responsive materials. This property is highly relevant to current research on personalized medicine and controlled-release systems, which are frequently searched topics in academic and industrial circles.

The synthesis of tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate typically involves Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is celebrated for its high yield, selectivity, and compatibility with diverse functional groups. Given the rising interest in green chemistry, researchers are also investigating alternative catalysts and solvent-free conditions to optimize the synthesis process, further enhancing the compound's appeal in sustainable drug development.

From a commercial perspective, the demand for CAS No. 2137544-19-3 is driven by its utility in high-throughput screening and combinatorial chemistry. Its structural features make it a valuable building block for libraries of small molecules, which are essential for identifying novel drug candidates. This aligns with the increasing focus on AI-driven drug discovery, where computational tools are used to predict and optimize molecular interactions, a topic frequently queried in search engines.

In conclusion, tert-butyl 4-{4-(aminooxy)methyl-1H-1,2,3-triazol-1-yl}piperidine-1-carboxylate (CAS No. 2137544-19-3) represents a multifaceted compound with broad applications in drug discovery, material science, and biotechnology. Its unique chemical properties and compatibility with modern synthetic techniques position it as a key player in advancing precision medicine and innovative therapeutics. As research continues to unfold, this compound is poised to remain at the forefront of scientific and industrial advancements.